Cas no 151832-72-3 (1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI))

• Product Name: 1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI)
• CAS No: 151832-72-3
• MF: C₆H₁₀
• MW: 92.2052187919617
• CID: 99428
• PubChem ID: 71310103
• Update Time: 2025-04-18

1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI)
• 1,1,4,4-tetradeuterio-2,3-bis(trideuteriomethyl)buta-1,3-diene
• 2,3-DIMETHYL-1,3-BUTADIENE, [D10]
• 2 3-DIMETHYL-1 3-BUTADIENE-D10 98 ATOM
• 2,3-Bis[(~2~H_3_)methyl](~2~H_4_)buta-1,3-diene
• 2,3-Dimethyl-1,3-butadiene-d10, >=98 atom % D, >=99% (CP), contains hydroquinone as stabilizer
• DTXSID70746064
• 151832-72-3

• Inchi： 1S/C6H10/c1-5(2)6(3)4/h1,3H2,2,4H3/i1D2,2D3,3D2,4D3
• InChI Key： SDJHPPZKZZWAKF-ZRKGKEHVSA-N
• SMILES： C(=C(/[2H])\[2H])(\C([2H])([2H])[2H])/C(=C(\[2H])/[2H])/C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 92.141017778g/mol
• Monoisotopic Mass: 92.141017778g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 66
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.815 g/mL at 25 °C(lit.)
• Melting Point: −76 °C(lit.)
• Boiling Point: 68-69 °C(lit.)
• Flash Point: -22 °C
• Refractive Index: n20/D 1.436(lit.)
• Solubility: Not determined

1,3-Butadiene-1,1,4,4-d4,2,3-di(methyl-d3)- (9CI) Security Information

• Hazardous Material transportation number：UN 3295 3/PG 2
• Hazard Category Code： 11
• Safety Instruction： 16-29-33-23
• Hazardous Material Identification：